Vitamin K2(45)

• Molecular Formula: C55H78O2
• Molecular Weight: 771.2 g/mol
• InChI: InChI=1S/C55H78O2/c1-41(2)21-14-22-42(3)23-15-24-44(5)29-18-32-47(8)37-38-48(9)33-19-30-45(6)27-16-25-43(4)26-17-28-46(7)31-20-34-49(10)39-40-51-50(11)54(56)52-35-12-13-36-53(52)55(51)57/h12-13,21,23,26-27,29,31,33,35-37,39H,14-20,22,24-25,28,30,32,34,38,40H2,1-11H3/b42-23+,43-26+,44-29+,45-27+,46-31+,47-37+,48-33+,49-39+
• InChIKey: FISINOGHDRJUGE-SRIPHSJCSA-N

Vitamin K2(45) (MK-7): Structural Differentiation Guide

Vitamin K2(45), designated menaquinone‑7 (MK‑7), is the all‑trans heptaprenyl homolog of the vitamin K2 family, identified by a 2‑methyl‑1,4‑naphthoquinone ring bearing a C7 unsaturated isoprenoid side chain [1]. Unlike the short‑chain menaquinone‑4 (MK‑4, geranylgeranyl side chain) and phylloquinone (vitamin K1, phytyl side chain), MK‑7 exhibits a markedly prolonged serum half‑life of approximately 70 h and enhanced extrahepatic tissue distribution, properties that enable once‑daily, low‑microgram dosing to sustain γ‑carboxylation of vitamin K‑dependent proteins including osteocalcin and matrix Gla protein [2]. These pharmacokinetic and pharmacodynamic distinctions, rooted in side‑chain length and lipoprotein transport affinity, make MK‑7 a mechanistically unique candidate for bone and cardiovascular health applications where sustained target engagement is required [3].

✓ Long-chain menaquinone (all-trans MK-7) for sustained carboxylation studies

✓ Low-dose, once-daily research model compatibility (extended half-life)

✓ Certified all-trans isomer content for gamma-glutamylcarboxylase (GGCX) assays

• [1] Bus, K., Szterk, A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods 2021, 10(12), 3136. View Source
• [2] Schurgers, L.J., Teunissen, K.J., Hamulyák, K., Knapen, M.H., Vik, H., Vermeer, C. Vitamin K–containing dietary supplements: comparison of synthetic vitamin K1 and natto‑derived menaquinone‑7. Blood 2007, 109(8), 3279–3283. View Source
• [3] Knapen, M.H.J., Drummen, N.E., Smit, E., Vermeer, C., Theuwissen, E. Three‑year low‑dose menaquinone‑7 supplementation helps decrease bone loss in healthy postmenopausal women. Osteoporosis International 2013, 24(9), 2499–2507. View Source

Vitamin K2(45) (MK-7): Non-Interchangeability

Side‑chain length dictates lipoprotein‑carrier preference, plasma residence time, and extrahepatic tissue delivery among vitamin K congeners [1]. MK‑4 and vitamin K1 are rapidly cleared (half‑life 1.5 h and 3 h, respectively) and predominantly retained by the liver, necessitating milligram‑range daily doses to achieve marginal extrahepatic carboxylation [2]. In contrast, MK‑7's long polyisoprenoid chain promotes incorporation into low‑density lipoproteins, sustaining serum levels for up to 96 h and enabling effective carboxylation of osteocalcin at doses as low as 100 µg/day [3]. Substituting MK‑7 with MK‑4 or K1 therefore risks under‑carboxylation of bone and vascular Gla‑proteins even when doses are adjusted for acute potency, because the pharmacokinetic profiles are fundamentally non‑interchangeable [4].

Lipoprotein affinity

MK-7: LDL-mediated extrahepatic transport

MK-4/K1: rapid hepatic clearance; limited extrahepatic delivery

Carboxylation window

Sustained osteocalcin/MGP carboxylation at low µg doses

Short-duration carboxylation; requires mg-range doses for comparable endpoints

Isomer activity

All-trans MK-7: high GGCX activity

Cis-isomer or mixed isomer products: negligible carboxylative signal

• [1] Bus, K., Szterk, A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods 2021, 10(12), 3136. View Source
• [2] Schurgers, L.J., Teunissen, K.J., Hamulyák, K., Knapen, M.H., Vik, H., Vermeer, C. Vitamin K–containing dietary supplements: comparison of synthetic vitamin K1 and natto‑derived menaquinone‑7. Blood 2007, 109(8), 3279–3283. View Source
• [3] Inaba, N., Sato, T., Yamashita, T. Low‑Dose Daily Intake of Vitamin K2 (Menaquinone‑7) Improves Osteocalcin γ‑Carboxylation: A Double‑Blind, Randomized Controlled Trials. Journal of Nutritional Science and Vitaminology 2015, 61(6), 471–480. View Source
• [4] Sato, T., Schurgers, L.J., Uenishi, K. Comparison of menaquinone‑4 and menaquinone‑7 bioavailability in healthy women. Nutrition Journal 2012, 11, 93. View Source

Vitamin K2(45) Quantitative Differentiation Evidence

Serum Half-Life Advantage

MK‑7 displays a serum elimination half‑life of approximately 70 h, whereas MK‑4 is cleared with a half‑life of about 1.5 h [1]. Long‑chain menaquinones including MK‑7 remain detectable in plasma for up to 96 h post‑administration, while vitamin K1 and MK‑4 persist for only 8–24 h [2]. This 46‑fold longer half‑life directly permits once‑daily oral dosing of MK‑7 while maintaining steady‑state carboxylation activity, versus the three‑to‑four‑times‑daily high‑dose regimen required for MK‑4 to achieve comparable Gla‑protein activation [1].

Half-life comparison

Cross-study comparable

≈70 h (MK-7) vs 1.5 h (MK-4)

Supports sustained exposure in research models

Human PK; 46-fold longer elimination

Evidence Dimension	Serum elimination half‑life
Target Compound Data	≈70 h (MK‑7)
Comparator Or Baseline	MK‑4: ≈1.5 h; Vitamin K1: ≈3 h
Quantified Difference	46‑fold longer than MK‑4; 23‑fold longer than vitamin K1
Conditions	Human pharmacokinetic studies; plasma concentration‑time profiles

Why This Matters

The extreme half‑life differential makes MK‑7 the only vitamin K homolog suitable for once‑daily, low‑dose regimens in chronic bone and cardiovascular health protocols.

• [1] Bus, K., Szterk, A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods 2021, 10(12), 3136. View Source
• [2] Schurgers, L.J., Teunissen, K.J., Hamulyák, K., Knapen, M.H., Vik, H., Vermeer, C. Vitamin K–containing dietary supplements: comparison of synthetic vitamin K1 and natto‑derived menaquinone‑7. Blood 2007, 109(8), 3279–3283. View Source

Serum Detectability vs. MK-4

In a direct head‑to‑head crossover study, healthy women received single 420 µg oral doses of MK‑4 or MK‑7 with a standardised breakfast. MK‑7 reached a maximal serum concentration at 6 h and remained quantifiable for at least 48 h, whereas MK‑4 was not detectable in serum at any sampling time point (limit of detection not reached) [1]. Following 7‑day consecutive administration of 60 µg/day, serum MK‑7 rose significantly in all subjects while MK‑4 supplementation produced no measurable increase in serum MK‑4 [1].

Serum detectability

Direct head-to-head

MK-7 detectable ≥48 h; MK-4 undetectable at any point after single 420 µg dose

Enables systemic exposure monitoring in low-dose protocols

Crossover study, healthy women, HPLC

Evidence Dimension	Serum concentration after single 420 µg oral dose
Target Compound Data	MK‑7: Cmax at 6 h; detectable ≥48 h
Comparator Or Baseline	MK‑4: not detectable at any time point
Quantified Difference	Qualitative: MK‑7 detected; MK‑4 undetectable
Conditions	Healthy Japanese women; randomised crossover; standardised breakfast; HPLC‑fluorescence detection

Why This Matters

Only MK‑7 provides a measurable systemic exposure following nutritional‑dose ingestion, making it the sole practical choice for interventions targeting extrahepatic vitamin K‑dependent proteins.

• [1] Sato, T., Schurgers, L.J., Uenishi, K. Comparison of menaquinone‑4 and menaquinone‑7 bioavailability in healthy women. Nutrition Journal 2012, 11, 93. View Source

Osteocalcin Carboxylation Potency

A comprehensive review integrating multiple human studies reports that the effective dose of MK‑7 required to decrease serum undercarboxylated osteocalcin (ucOC) is six times lower than that of MK‑4 [1]. Consistent with this, a double‑blind RCT demonstrated that daily MK‑7 at 100 µg significantly increased the carboxylated‑to‑undercarboxylated osteocalcin ratio versus placebo, while the 0 µg control group—consuming background vitamin K1 and MK‑4 at recommended daily intake—showed a significant decline in carboxylation status [2]. The same analysis notes that MK‑7 affects coagulation parameters at doses three‑ to four‑fold lower than vitamin K1 [1].

Osteocalcin carboxylation

Cross-study comparable

6-fold lower effective dose vs MK-4 (≥100 µg/day active)

Supports bone turnover endpoint studies at nutritional doses

RCT and meta-analysis; ucOC reduction

Evidence Dimension	Effective dose to decrease undercarboxylated osteocalcin
Target Compound Data	MK‑7: active at ≥100 µg/day
Comparator Or Baseline	MK‑4: requires ≈6‑fold higher dose; Vitamin K1: requires ≈3–4‑fold higher dose for coagulation effect
Quantified Difference	6‑fold potency advantage over MK‑4; 3–4‑fold over vitamin K1
Conditions	Human intervention studies; meta‑analytic review data plus double‑blind RCT (postmenopausal women, 50–69 y, 4‑week dosing)

Why This Matters

MK‑7 achieves therapeutic‑grade osteocalcin carboxylation at microgram doses where MK‑4 and K1 are ineffective, enabling lower‑cost, higher‑compliance supplementation strategies.

• [1] Bus, K., Szterk, A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods 2021, 10(12), 3136. View Source
• [2] Inaba, N., Sato, T., Yamashita, T. Low‑Dose Daily Intake of Vitamin K2 (Menaquinone‑7) Improves Osteocalcin γ‑Carboxylation: A Double‑Blind, Randomized Controlled Trials. Journal of Nutritional Science and Vitaminology 2015, 61(6), 471–480. View Source

All-trans Isomer Superiority

In a cell‑free γ‑glutamylcarboxylase (GGCX) assay coupled with HPLC quantification, the reduced all‑trans MK‑7 (trans‑MK‑7H₂) demonstrated substantially higher carboxylation of a 70 kDa Gla‑protein substrate compared with the cis‑MK‑7 isomer, whose activity was described as 'a small extent' and comparable to that of phylloquinone or non‑reduced trans‑MK‑7 [1]. This study represents the first direct report of differential biological activity between cis and trans MK‑7 isomers [1].

Isomer activity

Direct head-to-head

trans-MK-7H₂: high carboxylation; cis-MK-7H₂: minimal (≈K1 level)

All-trans purity critical for GGCX endpoint interpretation

Cell-free assay, western blot

Evidence Dimension	γ‑Glutamylcarboxylase (GGCX) activity in cell‑free system
Target Compound Data	trans‑MK‑7H₂: high carboxylation signal on 70 kDa Gla‑protein (western blot); confirmed by HPLC
Comparator Or Baseline	cis‑MK‑7H₂: weak carboxylation signal, comparable to phylloquinone‑H₂
Quantified Difference	Qualitative: trans >> cis; cis activity comparable to K1
Conditions	Cell‑free GGCX assay; western blot detection of carboxylated Gla‑protein; HPLC confirmation; warfarin‑inhibited baseline

Why This Matters

Procurement specifications must require high all‑trans purity, as cis‑MK‑7 isomers exhibit negligible biological activity and represent an inactive diluent that compromises product efficacy.

• [1] Fusaro, M., et al. Carboxylative efficacy of trans and cis MK7 and comparison with other vitamin K isomers. BioFactors 2022, 48(5), 1129–1136. View Source

Bone Loss Attenuation

In a three‑year, placebo‑controlled trial, 244 healthy postmenopausal women receiving 180 µg/day MK‑7 showed significantly attenuated age‑related declines in bone mineral content (BMC) and bone mineral density (BMD) at the lumbar spine and femoral neck versus placebo, along with improved bone strength indices [1]. The same trial reported that MK‑7 significantly decreased the loss in vertebral height of the lower thoracic region at the vertebrae mid‑site [1]. Notably, these benefits were achieved at a dose (180 µg/day) that is approximately two orders of magnitude lower than the 45 mg/day dose typically employed in MK‑4 osteoporosis trials [2].

Bone loss attenuation

Cross-study comparable

≈250-fold lower dose vs MK-4 for BMD endpoint (180 µg vs 45 mg)

Supports long-term bone endpoint studies at microgram doses

3-year RCT, postmenopausal women

Evidence Dimension	Bone mineral density change over 3 years
Target Compound Data	MK‑7 180 µg/day: significant attenuation of BMC/BMD decline at lumbar spine and femoral neck; decreased vertebral height loss
Comparator Or Baseline	Placebo: age‑related decline in BMC/BMD; MK‑4 trials typically require 45 mg/day for comparable endpoints
Quantified Difference	≈250‑fold lower effective dose vs. MK‑4
Conditions	3‑year RCT; 244 postmenopausal women; DXA measurement; lumbar spine, total hip, femoral neck

Why This Matters

MK‑7 delivers clinically meaningful bone health outcomes at microgram doses over multi‑year regimens, offering a cost‑effective, high‑compliance alternative to pharmacological‑dose MK‑4 for long‑term osteoporosis prevention.

• [1] Knapen, M.H.J., Drummen, N.E., Smit, E., Vermeer, C., Theuwissen, E. Three‑year low‑dose menaquinone‑7 supplementation helps decrease bone loss in healthy postmenopausal women. Osteoporosis International 2013, 24(9), 2499–2507. View Source
• [2] Bus, K., Szterk, A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods 2021, 10(12), 3136. View Source

Vitamin K2(45) Application Scenarios

Osteoporosis Prevention & Bone Health

MK‑7 at 100–200 µg/day is the recommended form for long‑term bone health intervention studies in postmenopausal populations. The 46‑fold longer half‑life versus MK‑4 supports once‑daily dosing with sustained osteocalcin carboxylation, and the 3‑year RCT data confirm attenuation of age‑related bone loss at the lumbar spine and femoral neck [1]. Procurement for bone health clinical trials or supplement formulation should specify MK‑7 with certified all‑trans isomer content to ensure carboxylative potency [2].

Cardiovascular Calcification Prevention

Epidemiological and mechanistic data indicate that long‑chain menaquinones (MK‑7, MK‑8, MK‑9)—but not short‑chain MK‑4 or vitamin K1—are associated with reduced vascular calcification and coronary heart disease risk, likely mediated through superior matrix Gla protein carboxylation in arterial tissue [1]. MK‑7 is the most accessible and well‑characterised long‑chain menaquinone for cardiovascular end‑point trials and mechanistic studies of vascular Gla‑protein biology.

Coagulation Safety Profiling

MK‑7's three‑ to four‑fold greater potency than vitamin K1 on coagulation parameters [1] makes it the preferred vitamin K homolog for investigating vitamin K‑antagonist interactions. The CRN safety assessment, based on >40 clinical trials, established a supplemental Highest Observed Intake of 375 µg/day for MK‑7 with no significant coagulation disturbance in non‑anticoagulated populations [2], providing a regulatory‑grade safety benchmark for product development and clinical study design.

Isomer Purity Analysis

The demonstration that cis‑MK‑7 possesses only marginal carboxylative activity compared with all‑trans MK‑7 [1] mandates that analytical laboratories and supplement manufacturers procure certified all‑trans MK‑7 reference material for HPLC‑UV or LC‑MS/MS method development, batch release testing, and stability studies. Purity specifications should include cis/trans isomer ratio as a critical quality attribute.

Application

Selection Property

Validation Focus

Bone health endpoint studies

Sustained carboxylation profile, long half-life

Osteocalcin carboxylation marker (ucOC)

Vascular calcification models

Long-chain lipoprotein transport (LDL)

Matrix Gla protein (MGP) carboxylation endpoint

Coagulation parameter research

Differential carboxylation potency vs K1

Anticoagulant interaction markers, safety endpoints

Isomer-specific analytical development

Certified all-trans purity reference

Cis/trans isomer ratio by HPLC or LC-MS

• [1] Bus, K., Szterk, A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods 2021, 10(12), 3136. View Source
• [2] Council for Responsible Nutrition (CRN). Vitamin & Mineral Safety, 4th Edition – MK‑7 Chapter. CRN Foundation, 2025. View Source
• [3] Fusaro, M., et al. Carboxylative efficacy of trans and cis MK7 and comparison with other vitamin K isomers. BioFactors 2022, 48(5), 1129–1136. View Source
• [4] Knapen, M.H.J., Drummen, N.E., Smit, E., Vermeer, C., Theuwissen, E. Three‑year low‑dose menaquinone‑7 supplementation helps decrease bone loss in healthy postmenopausal women. Osteoporosis International 2013, 24(9), 2499–2507. View Source